![molecular formula C19H21Cl2N3O3 B279222 2-{[(2,4-dichlorophenoxy)acetyl]amino}-N-[2-(dimethylamino)ethyl]benzamide](/img/structure/B279222.png)
2-{[(2,4-dichlorophenoxy)acetyl]amino}-N-[2-(dimethylamino)ethyl]benzamide
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Overview
Description
2-{[(2,4-dichlorophenoxy)acetyl]amino}-N-[2-(dimethylamino)ethyl]benzamide, commonly known as DAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DAA is a benzamide derivative that was first synthesized in the 1980s and has since been studied extensively for its unique properties.
Mechanism of Action
The mechanism of action of DAA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. DAA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DAA has been shown to have a wide range of biochemical and physiological effects. Studies have shown that DAA can inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. DAA has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, DAA has been shown to have anti-inflammatory properties and can reduce inflammation in various tissues and organs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DAA in laboratory experiments is its potent anti-cancer properties. DAA has been shown to inhibit the growth of various cancer cells, making it a valuable tool in cancer research. However, one of the limitations of using DAA in laboratory experiments is its potential toxicity. Studies have shown that DAA can be toxic to certain cell types, and care must be taken when using DAA in laboratory experiments.
Future Directions
There are several future directions for research on DAA. One area of research is the development of new and more potent derivatives of DAA that can be used in cancer research. Another area of research is the investigation of the potential applications of DAA in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the mechanism of action of DAA and its effects on various cell types.
Synthesis Methods
The synthesis of DAA involves the reaction of 2,4-dichlorophenoxyacetic acid with N,N-dimethylethylenediamine to form an intermediate compound, which is then reacted with benzoyl chloride to yield DAA. The synthesis process is relatively simple and can be carried out in a laboratory setting using standard equipment.
Scientific Research Applications
DAA has been extensively studied for its potential applications in various fields of science. One of the most significant applications of DAA is in the field of cancer research. Studies have shown that DAA has potent anti-cancer properties and can inhibit the growth of various cancer cells. DAA has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
Properties
Molecular Formula |
C19H21Cl2N3O3 |
---|---|
Molecular Weight |
410.3 g/mol |
IUPAC Name |
2-[[2-(2,4-dichlorophenoxy)acetyl]amino]-N-[2-(dimethylamino)ethyl]benzamide |
InChI |
InChI=1S/C19H21Cl2N3O3/c1-24(2)10-9-22-19(26)14-5-3-4-6-16(14)23-18(25)12-27-17-8-7-13(20)11-15(17)21/h3-8,11H,9-10,12H2,1-2H3,(H,22,26)(H,23,25) |
InChI Key |
VNVPSZYDZBWXDO-UHFFFAOYSA-N |
SMILES |
CN(C)CCNC(=O)C1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
CN(C)CCNC(=O)C1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
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